Cas no 29743-27-9 (4,6-Heptadiyn-3-one)

• Product Name: 4,6-Heptadiyn-3-one
• CAS No: 29743-27-9
• MF: C₇H₆O
• MW: 106.121942043304
• CID: 1439347
• PubChem ID: 555285
• Update Time: 2025-04-20

4,6-Heptadiyn-3-one Chemical and Physical Properties

Names and Identifiers

• 4,6-Heptadiyn-3-one
• hepta-4,6-diyn-3-one
• DTXSID80339300
• 29743-27-9
• TXQOFPBBUQTJSD-UHFFFAOYSA-N
• 3-oxo-4,6-heptadiyne

• Inchi： 1S/C7H6O/c1-3-5-6-7(8)4-2/h1H,4H2,2H3
• InChI Key： TXQOFPBBUQTJSD-UHFFFAOYSA-N
• SMILES： O=C(C#CC#C)CC

Computed Properties

• Exact Mass: 106.04188
• Monoisotopic Mass: 106.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds